Cas no 39835-09-1 (2-Hydroxy-5-nitrobenzonitrile)

2-Hydroxy-5-nitrobenzonitrile structure
2-Hydroxy-5-nitrobenzonitrile structure
2-Hydroxy-5-nitrobenzonitrile
39835-09-1
C7H4N2O3
164.11826
MFCD00234258
1027015
11116377

2-Hydroxy-5-nitrobenzonitrile Properties

Names and Identifiers

    • 2-Hydroxy-5-nitrobenzonitrile
    • Benzonitrile, 2-hydroxy-5-nitro-
    • 4-Nitro-2-cyanophenol
    • MFCD00234258
    • SCHEMBL1342722
    • STK350664
    • 39835-09-1
    • AKOS000313146
    • 6VP
    • DB-347124
    • 2-hydroxy-5-nitro-benzonitrile
    • 5-Nitro-2-Oxidanyl-Benzenecarbonitrile
    • CS-0113070
    • EN300-49449
    • AS-43463
    • Z362770844
    • Q27456574
    • 2-cyano-4-nitrophenol
    • 4-nitro 2-cyanophenol
    • DTXSID40455712
    • AM61509
    • benzenecarbonitrile, 2-hydroxy-5-nitro-
    • +Expand
    • MFCD00234258
    • MPQNPFJBRPRBFF-UHFFFAOYSA-N
    • InChI=1S/C7H4N2O3/c8-4-5-3-6(9(11)12)1-2-7(5)10/h1-3,10H
    • C1=C(C=C(C#N)C(=C1)O)[N+](=O)[O-]

Computed Properties

  • 164.02222
  • 1
  • 2
  • 1
  • 164.02219199g/mol
  • 12
  • 227
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2.3
  • 89.8Ų

Experimental Properties

  • 87.16
  • 345 ºC
  • 190-194 ºC
  • 162 ºC
  • 1.49

2-Hydroxy-5-nitrobenzonitrile Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00CAYQ-250mg
2-Hydroxy-5-nitrobenzonitrile
39835-09-1 98%
250mg
$26.00 2024-05-03
A2B Chem LLC
AF73282-250mg
2-Hydroxy-5-nitrobenzonitrile
39835-09-1 98%
250mg
$24.00 2024-04-20
Aaron
AR00CB72-100mg
2-Hydroxy-5-nitrobenzonitrile
39835-09-1 98%
100mg
$29.00
abcr
AB249087-250 mg
2-Hydroxy-5-nitro-benzonitrile; .
39835-09-1
250mg
€203.00 2023-04-27
Alichem
A014003289-250mg
2-Hydroxy-5-nitrobenzonitrile
39835-09-1 97%
250mg
$494.40 2023-09-02
Ambeed
A730916-250mg
2-Hydroxy-5-nitrobenzonitrile
39835-09-1 98%
250mg
$32.0 2024-07-19
Chemenu
CM131942-5g
2-hydroxy-5-nitrobenzonitrile
39835-09-1 95%
5g
$486
Crysdot LLC
CD12075276-250mg
2-Hydroxy-5-nitrobenzonitrile
39835-09-1 95+%
250mg
$94 2024-07-24
Enamine
EN300-49449-0.05g
2-hydroxy-5-nitrobenzonitrile
39835-09-1 93%
0.05g
$51.0 2023-04-20
eNovation Chemicals LLC
D963527-250mg
2-Hydroxy-5-nitrobenzonitrile
39835-09-1 98%
250mg
$210 2022-04-14

2-Hydroxy-5-nitrobenzonitrile Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:39835-09-1)2-Hydroxy-5-nitrobenzonitrile
A873554
99%
5g
571.0